Cas no 896271-36-6 (N'-(4-methoxyphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896271-36-6
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 6423922
• PubChem ID: 16829858
• Update Time: 2025-11-07

N'-(4-methoxyphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• cid_16829858
• HMS3004E11
• F2574-0115
• N''-(4-methoxyphenyl)-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]ethanediamide
• MLS001234557
• N''-(4-methoxyphenyl)-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• N'-(4-methoxyphenyl)-N-{[1-(4-methylbenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• AKOS024661636
• BDBM97288
• N''-(4-methoxyphenyl)-N-[[1-(4-methylphenyl)sulfonyl-2-pyrrolidinyl]methyl]oxamide
• N1-(4-methoxyphenyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide
• SR-01000023379-1
• CHEMBL1368103
• SR-01000023379
• N'-(4-methoxyphenyl)-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• N''-(4-methoxyphenyl)-N-[(1-tosylpyrrolidin-2-yl)methyl]oxamide
• 896271-36-6
• SMR000811347
• Ethanediamide, N1-(4-methoxyphenyl)-N2-[[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]methyl]-

• Inchi： 1S/C21H25N3O5S/c1-15-5-11-19(12-6-15)30(27,28)24-13-3-4-17(24)14-22-20(25)21(26)23-16-7-9-18(29-2)10-8-16/h5-12,17H,3-4,13-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： RDXIKIDMHWMOBK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(NCC1CCCN1S(C1=CC=C(C)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 431.15149208g/mol
• Monoisotopic Mass: 431.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• pka: 11.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N'-(4-methoxyphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Research Briefing on N'-(4-methoxyphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS: 896271-36-6)

In recent years, the compound N'-(4-methoxyphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS: 896271-36-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. The presence of both a methoxyphenyl and a tosylpyrrolidine moiety suggests its versatility in interacting with biological targets, making it a promising candidate for further development.

Recent studies have focused on elucidating the pharmacological properties of this compound, with particular emphasis on its mechanism of action and binding affinity to specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 896271-36-6 exhibits potent inhibitory activity against certain serine proteases, which are implicated in inflammatory and oncogenic pathways. The researchers employed X-ray crystallography to visualize the compound's binding mode, revealing key interactions with the active site residues. These findings provide a structural basis for the design of derivatives with enhanced selectivity and potency.

Another area of interest is the compound's potential as a prodrug or a carrier for targeted drug delivery. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored the stability and release kinetics of 896271-36-6 under physiological conditions. The results indicated that the compound undergoes controlled hydrolysis, releasing active metabolites that can exert therapeutic effects. This property, combined with its favorable pharmacokinetic profile, positions it as a viable candidate for further preclinical evaluation.

In addition to its therapeutic potential, 896271-36-6 has also been investigated for its role in chemical biology tools. A recent preprint on ChemRxiv highlighted its use as a fluorescent probe for detecting enzyme activity in live cells. The study demonstrated that the compound's fluorescence properties are modulated upon binding to its target enzyme, enabling real-time monitoring of enzymatic activity. This application opens new avenues for studying enzyme dynamics in complex biological systems.

Despite these promising findings, challenges remain in the development of 896271-36-6 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the synthesis of analogs with improved physicochemical properties and the evaluation of their efficacy in animal models of disease.

In conclusion, N'-(4-methoxyphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS: 896271-36-6) represents a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Ongoing research efforts are expected to further unravel its biological activities and optimize its properties for clinical translation. This briefing underscores the importance of continued investment in the exploration of novel chemical entities like 896271-36-6 to advance the frontiers of chemical biology and medicine.